Cas no 91038-04-9 (1-Triazene,1-(1,1-dimethylethyl)-3-(4-nitrophenyl)-)

• Product name: 1-Triazene,1-(1,1-dimethylethyl)-3-(4-nitrophenyl)-
• CAS No: 91038-04-9
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 807387
• PubChem ID: 329635

1-Triazene,1-(1,1-dimethylethyl)-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Triazene,1-(1,1-dimethylethyl)-3-(4-nitrophenyl)-
• 4-nitro-N-tert-butyldiazenyl-aniline
• N-(tert-butyldiazenyl)-4-nitroaniline
• DTXSID50317256
• NSC-313426
• 91038-04-9
• NSC313426
• (1E)-1-tert-Butyl-3-(4-nitrophenyl)triaz-1-ene

• Inchi： InChI=1S/C10H14N4O2/c1-10(2,3)12-13-11-8-4-6-9(7-5-8)14(15)16/h4-7H,1-3H3,(H,11,12)
• InChI Key： FIUHCPFMGFASDM-UHFFFAOYSA-N
• SMILES： CC(C)(C)N=NNC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.112
• Monoisotopic Mass: 222.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 321.4°Cat760mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.563